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Compound of Interest

Compound Name: 1-Decanol-d4

cat. No.: B1433794

This document provides essential safety and logistical information for the proper disposal of 1-
Decanol-d4, tailored for researchers, scientists, and drug development professionals. The
following procedures are based on the safety data for 1-Decanol, as the deuterated form
shares similar chemical properties. Adherence to these guidelines is critical for ensuring
laboratory safety and environmental protection.

Immediate Safety and Handling Precautions

Before beginning any disposal process, ensure you are equipped with the appropriate Personal
Protective Equipment (PPE). Work should be conducted in a well-ventilated area or a chemical
fume hood to minimize inhalation exposure.

Recommended Personal Protective Equipment (PPE):
o Eye Protection: Safety glasses with side shields or chemical safety goggles.[1]
» Hand Protection: Chemical-resistant gloves (e.qg., nitrile rubber).

o Skin and Body Protection: Laboratory coat and appropriate footwear.[1]

Step-by-Step Disposal and Decontamination
Procedures

The primary method for the disposal of 1-Decanol-d4 is through a licensed and approved
chemical waste disposal company.[1][2][3]
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1. Waste Collection and Storage:

e Collect unused 1-Decanol-d4 and any materials contaminated with it in a designated,
properly labeled, and sealed container.

e Do not mix 1-Decanol-d4 waste with other waste streams.[1]

» Store the waste container in a cool, dry, and well-ventilated area away from ignition sources.

[11[2]
2. Spill Management:
 In case of a spill, remove all sources of ignition.[2][4]
o Absorb the spill with an inert material (e.g., vermiculite, dry sand, or earth).[1][5]

o Collect the absorbent material and place it into a suitable, closed container for disposal as
hazardous waste.[1][2][4]

e Do not allow the spilled material to enter drains or waterways, as it is toxic to aquatic life.[1]

[31[5]
3. Decontamination:
e Thoroughly clean the spill area with soap and water.

o Collect all cleaning materials and any contaminated clothing in a sealed bag for disposal
along with the chemical waste.

4. Final Disposal:

» Arrange for the collection of the waste by a licensed hazardous waste disposal contractor or
your institution's Environmental Health and Safety (EHS) department.

» Handle uncleaned empty containers as you would the product itself.[1]

Quantitative Data for 1-Decanol
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The following table summarizes key quantitative data for 1-Decanol, which informs the handling
and disposal procedures.

Property Value Citation(s)

Physical Properties

Flash Point 82°C/179.6 °F [2]
Boiling Point 231 °C /448 °F [3]
Density 0.829 g/cm3 (at 25 °C) [3]
o 0.37 g/100ml at 20°C (very
Solubility in Water [5]
poor)

Toxicological Data

Oral LD50 (Rat) 4,720 mg/kg [61[7]
Dermal LD50 (Rabbit) 3,560 mg/kg [6][7]
Inhalation LC50 (Mouse) 4 mg/L (4h) [6]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 1-
Decanol-d4.
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1-Decanol-d4 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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